Cas no 62396-88-7 (1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-)

• Product Name: 1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-
• CAS No: 62396-88-7
• MF: C₁₈H₁₈O₁₀
• MW: 394.329526424408
• CID: 446371
• PubChem ID: 12312536
• Update Time: 2025-04-19

1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2,5-bis[bis(acetyloxy)methyl]-
• [acetyloxy-[4-(diacetyloxymethyl)-2,5-diformylphenyl]methyl] acetate
• DTXSID30487406
• 62396-88-7

• Inchi： 1S/C18H18O10/c1-9(21)25-17(26-10(2)22)15-5-14(8-20)16(6-13(15)7-19)18(27-11(3)23)28-12(4)24/h5-8,17-18H,1-4H3
• InChI Key： HLDKXLQFOIDDSQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C=C(C=O)C(C(OC(C)=O)OC(C)=O)=CC=1C=O)OC(C)=O

Computed Properties

• Exact Mass: 394.08994
• Monoisotopic Mass: 394.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.34